4-Chloro-1,1,1-trifluoro-3-methylbutane

Core Science & Biosynthesis

1-Chloro-4,4,4-trifluoro-2-methylbutane: Technical Guide to the Trifluoroisopentyl Motif

Abstract

This technical guide provides an in-depth analysis of 1-Chloro-4,4,4-trifluoro-2-methylbutane and its critical role as a building block for the 4,4,4-trifluoro-2-methylbutyl pharmacophore. While the chloride derivative is often generated in situ, its alcohol precursor (CAS 107103-95-7 ) and bromide analog (CAS 203302-90-3 ) serve as the primary commercial entry points for this motif. This document details the physicochemical properties, synthesis protocols, and medicinal chemistry applications of this fluorinated alkyl group, specifically in the development of kinase inhibitors and metabolically stable drug candidates.

Part 1: Identity & Nomenclature

The compound belongs to the class of fluorinated aliphatic halides. Due to the high volatility and reactivity of the chloride, it is frequently synthesized on-demand from the corresponding alcohol or substituted by the more stable bromide in commercial catalogs.

Chemical Identity Table

Property	Detail
Systematic Name	1-Chloro-4,4,4-trifluoro-2-methylbutane
Common Synonyms	4,4,4-Trifluoro-2-methylbutyl chloride; 2-Methyl-4,4,4-trifluorobutyl chloride
Molecular Formula
Molecular Weight	160.57 g/mol
Chiral Center	C2 (Available as R, S, or racemic)
Precursor Alcohol CAS	107103-95-7 (racemic); 136655-98-6 (R-isomer); 156040-09-4 (S-isomer)
Analog Bromide CAS	203302-90-3 (1-Bromo-4,4,4-trifluoro-2-methylbutane)

Structural Analysis

The molecule features a terminal trifluoromethyl (

) group, which imparts significant lipophilicity and metabolic resistance to the alkyl chain. The C2 methyl group introduces chirality, allowing for the stereoselective synthesis of drug candidates—a critical factor in receptor binding affinity.

Part 2: Physicochemical Properties

The introduction of fluorine atoms drastically alters the properties of the isopentyl chain. The

group is highly electron-withdrawing, reducing the nucleophilicity of the alkyl chain while increasing its lipophilicity (LogP).

Property	Value (Estimated/Experimental)	Impact on Workflow
Boiling Point	~100–110 °C	Volatile; requires careful handling during concentration.
Density	~1.1–1.2 g/mL	Heavier than water; facilitates phase separation in aqueous workups.
Solubility	Immiscible in water; Soluble in DCM, THF, Et2O	Compatible with standard organic synthesis solvents.
Stability	Stable under ambient conditions; sensitive to strong bases	Avoid prolonged exposure to strong nucleophiles without target substrate.

Part 3: Synthesis & Manufacturing

Since the chloride is often not available as a shelf-stable reagent, the standard laboratory protocol involves its synthesis from 4,4,4-trifluoro-2-methylbutan-1-ol .

Mechanism of Synthesis

The conversion utilizes Thionyl Chloride (

) to activate the hydroxyl group.[1] This reaction typically proceeds via an mechanism (with pyridine) or (retention, without base), though the primary alkyl nature makes the dominant pathway for high yield.

Experimental Protocol: Chlorination of 4,4,4-Trifluoro-2-methylbutan-1-ol

Reagents:

• Starting Material: 4,4,4-Trifluoro-2-methylbutan-1-ol (1.0 eq) [CAS 107103-95-7][2]

• Reagent: Thionyl Chloride (

  ) (1.2 eq)

• Catalyst: Pyridine or DMF (cat.)

• Solvent: Dichloromethane (DCM) or Chloroform

Step-by-Step Methodology:

• Setup: Charge a flame-dried round-bottom flask with the alcohol and dry DCM under an inert atmosphere (

  or Ar). Cool the solution to 0 °C.

• Addition: Add pyridine (1.1 eq) to the solution. Caution: Exothermic.

• Activation: Dropwise add thionyl chloride (1.2 eq) over 30 minutes, maintaining the temperature < 5 °C. The solution may evolve

  and gas (scrubber required).

• Reflux: Allow the mixture to warm to room temperature, then reflux for 2–4 hours to ensure complete conversion. Monitor by TLC or GC.

• Workup: Quench the reaction carefully with ice water. Wash the organic layer with saturated

  (to remove acid) and brine.

• Purification: Dry over

  , filter, and concentrate. The crude chloride can often be used directly or purified via fractional distillation.

Synthesis Workflow Diagram

Caption: Conversion of the commercial alcohol precursor to the target chloride via thionyl chloride activation.

Part 4: Applications in Drug Development

The 4,4,4-trifluoro-2-methylbutyl group is a specialized motif used to optimize the pharmacokinetic profile of small molecule drugs.

Metabolic Stability

The

group blocks metabolic oxidation at the terminal position. In non-fluorinated isopentyl chains, the terminal methyl groups are susceptible to rapid oxidation by Cytochrome P450 enzymes ( -oxidation). Substituting these with fluorine atoms sterically and electronically protects the chain, extending the drug's half-life ( ).

Kinase Inhibitor Optimization

This motif appears in patent literature regarding MAP Kinase inhibitors (e.g., p38, ERK).[3] The hydrophobic bulk of the trifluoroisopentyl group is designed to fit into specific hydrophobic pockets (e.g., the ATP-binding site or allosteric pockets) of the kinase, enhancing potency while the fluorine atoms modulate lipophilicity to improve membrane permeability.

Case Study: Indole-5-carboxamides Research into Ethynylindole compounds utilizes this specific side chain to enhance binding affinity in serotonin receptors and kinase targets. The chiral methyl group (C2) allows for the exploration of specific stereoisomers to match the protein binding pocket's geometry.

Pharmacophore Integration Diagram

Caption: Mechanistic impact of the trifluoroisopentyl group on drug pharmacology.

Part 5: Handling & Safety

Signal Word: WARNING

• Hazard Statements:

  • H226: Flammable liquid and vapor.

  • H315: Causes skin irritation.

  • H319: Causes serious eye irritation.

  • H335: May cause respiratory irritation.

Self-Validating Safety Protocol:

• Containment: Always handle within a certified fume hood. The volatility of the chloride poses an inhalation risk.

• Storage: Store at 2–8 °C under inert gas. Alkyl halides can hydrolyze slowly over time if exposed to moisture, releasing corrosive

  .

• Spill Management: Absorb with inert material (vermiculite). Do not use combustible materials like sawdust.

References

• Sigma-Aldrich. "4,4,4-Trifluoro-2-methylbutan-1-ol Product Page." Merck KGaA. Link

• National Center for Biotechnology Information (NCBI). "PubChem Compound Summary for CID 2733560 (4,4,4-Trifluoro-2-methylbutan-1-ol)." PubChem. Link

• Google Patents. "US8115014B2 - Ethynylindole compounds." Google Patents.[4] Link

• ChemicalBook. "1-Bromo-4,4,4-trifluoro-2-methylbutane (CAS 203302-90-3)."[5] ChemicalBook. Link

• Master Organic Chemistry. "Thionyl Chloride (SOCl2) – Reaction With Alcohols." Master Organic Chemistry. Link

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. molcore.com [molcore.com]
• 3. US8772288B2 - Substituted spiro[cycloalkyl-1,3′-indo]-2′(1′H)-one derivatives and their use as P38 mitogen-activated kinase inhibitors - Google Patents [patents.google.com]
• 4. CA2694043A1 - Novel medicament in powder form comprising tiotropium and salmeterol, and lactrose as excipient - Google Patents [patents.google.com]
• 5. cas no203302-90-3编号查询_CPHI制药在线专业网上贸易平台 [cphi.cn]

Protocols & Analytical Methods

Application Note: High-Fidelity Synthesis of (4,4,4-Trifluoro-2-methylbutyl)magnesium Chloride

Part 1: Executive Summary & Strategic Rationale

The Challenge: Fluoro-Alkyl Chlorides

The synthesis of Grignard reagents from primary alkyl chlorides, such as 4-Chloro-1,1,1-trifluoro-3-methylbutane , presents a distinct set of kinetic and thermodynamic challenges compared to their bromide or iodide counterparts.

• Bond Energy: The C-Cl bond (~81 kcal/mol) is significantly stronger than C-Br (~68 kcal/mol), resulting in a high activation energy barrier for Magnesium insertion.

• Surface Passivation: Magnesium oxide (MgO) layers form rapidly, preventing the initial electron transfer required for radical formation.

• Induction Latency: Standard thermal activation often leads to long induction periods followed by dangerous, runaway exotherms (the "sleeping giant" effect).

The Solution: LiCl-Mediated "Turbo" Grignard Chemistry

To ensure reproducibility and safety, this protocol utilizes Lithium Chloride (LiCl) as a solubilizing agent. Based on the work of Knochel et al., LiCl breaks up the polymeric aggregates of the forming Grignard reagent (

) , creating monomeric, highly reactive species ( ). This method:

• Lowers the activation energy for insertion.

• Scavenges oxide layers continuously.

• Allows the reaction to proceed at lower temperatures, minimizing Wurtz coupling side-reactions.

Part 2: Materials & Safety Architecture

Reagent Specifications

Component	Purity/Grade	Role	Stoichiometry
4-Chloro-1,1,1-trifluoro-3-methylbutane	>98% (GC), Anhydrous	Substrate	1.0 equiv
Magnesium Turnings	Grignard Grade (Chip)	Metal Source	1.3 - 1.5 equiv
Lithium Chloride (LiCl)	Anhydrous (99.9%)	Complexing Agent	1.1 equiv
Tetrahydrofuran (THF)	Anhydrous (<50 ppm H₂O)	Solvent	1.0 M (final conc)
1,2-Dibromoethane	Reagent Grade	Activator	0.05 equiv
DIBAL-H (Optional)	1.0 M in Hexanes	Surface Cleaner	0.01 equiv

Critical Safety Parameters

• Thermal Runaway: The reaction is exothermic (

  ). Never add the bulk of the substrate until initiation is confirmed (exotherm/color change).

• HF Generation: While the

  group is chemically stable, thermal decomposition at in the presence of Lewis acids can liberate Fluoride. Maintain reaction temperature .

• Inert Atmosphere: Argon is preferred over Nitrogen due to its higher density, providing a better blanket over the heavy solvent vapors.

Part 3: Experimental Protocol (LiCl-Mediated)

Phase 1: Reactor Preparation & Drying

• Glassware: Oven-dry a 3-neck round-bottom flask (RBF), reflux condenser, and pressure-equalizing addition funnel at 120°C for at least 4 hours. Assemble hot under a stream of Argon.

• LiCl Drying: Place anhydrous LiCl (1.1 equiv) in the RBF. Heat gently with a heat gun under high vacuum (<1 mbar) for 10 minutes to remove trace surface moisture. Backfill with Argon.

Phase 2: Magnesium Activation

• Add Magnesium turnings (1.5 equiv) to the flask containing the dried LiCl.

• Add anhydrous THF to cover the solids (approx. 10% of total solvent volume).

• Chemical Activation: Add 1,2-dibromoethane (5 mol%). Gently heat the mixture until ethylene bubbles are observed and the solvent becomes slightly turbid/grey.

  • Expert Tip: If activation is sluggish, add 1 mol% DIBAL-H. This acts as a scavenger for the MgO layer, exposing fresh Mg(0) surface.

Phase 3: Controlled Addition (The "Entrainment" Method)

• Dissolve 4-Chloro-1,1,1-trifluoro-3-methylbutane (1.0 equiv) in the remaining THF inside the addition funnel.

• Initiation: Add 5-10% of the substrate solution dropwise to the activated Mg/LiCl slurry.

• Observation: Watch for:

  • Self-sustained reflux (without external heat).

  • Color change to dark grey/brown.

  • Dissolution of LiCl.

• Main Addition: Once initiation is confirmed, begin dropwise addition of the remaining substrate.

  • Rate Control: Adjust rate to maintain a gentle internal temperature of 40-45°C.

  • Note: If the temperature drops, stop addition and apply external heat to re-establish reflux before continuing. Do not accumulate unreacted chloride.

Phase 4: Digestion & Quality Control

• After addition is complete, stir the mixture at 45°C for 2-4 hours to ensure complete conversion of the chloride.

• Cool to room temperature. The solution should be a clear to slightly hazy dark grey liquid.

• Filtration (Optional): If using in flow chemistry or sensitive catalysis, filter through a glass frit under Argon to remove excess Mg.

Part 4: Process Visualization & Mechanism

The following diagram illustrates the mechanistic pathway and the role of LiCl in stabilizing the Grignard species.

Part 5: Quality Control (Titration)

Never assume 100% yield. Alkyl chlorides often yield 70-85% active Grignard due to Wurtz coupling.

Method: No-D Titration (Salicylaldehyde Phenylhydrazone)

• Dissolve a known amount of Salicylaldehyde phenylhydrazone (indicator) in dry THF.

• Add the Grignard solution dropwise via syringe.

• Endpoint: Solution turns from yellow to bright orange (formation of the dianion).

• Calculation:

Part 6: Troubleshooting Guide

Symptom	Probable Cause	Corrective Action
No Exotherm upon Addition	Passivated Mg / Wet Solvent	Add 0.1 mL DIBAL-H or fresh Iodine crystal. Sonicate if possible.[1][2]
White Precipitate Forms	Wurtz Coupling ( byproduct)	Lower reaction temperature. Dilute reaction mixture.
Low Titration Yield	Moisture ingress or Thermal Decomposition	Check Argon lines. Ensure LiCl was dried under vacuum.

Part 7: References

• Knochel, P., et al. (2006). "Highly Functionalized Grignard Reagents via Halogen–Metal Exchange." Angewandte Chemie International Edition.

• Krasovskiy, A., & Knochel, P. (2004). "A LiCl-Mediated Br/Mg Exchange Reaction for the Preparation of Functionalized Aryl- and Heteroarylmagnesium Compounds." Angewandte Chemie.

• Rieke, R. D. (1989). "Preparation of highly reactive metal powders and their use in the synthesis of organometallic compounds." Science.

• Org. Synth. (1932). "n-Butylmagnesium Chloride." Organic Syntheses, Coll. Vol. 1, p.142. (General protocol for primary chlorides).

Sources

• 1. Grignard reagent - Wikipedia [en.wikipedia.org]
• 2. rroij.com [rroij.com]

Application Note: Strategic Incorporation of 4,4,4-Trifluoro-2-methylbutyl Groups into Indole Scaffolds

Executive Summary & Rationale

The incorporation of polyfluorinated alkyl groups is a cornerstone strategy in modern medicinal chemistry to modulate lipophilicity (

), metabolic stability, and protein-ligand binding affinity. The 4,4,4-trifluoro-2-methylbutyl moiety represents a highly specific "designer" side chain.

Unlike simple trifluoromethyl (

) or straight-chain fluoroalkyls, this group offers a dual advantage:

• Metabolic Blocking: The terminal

  group prevents -oxidation, while the -methyl branch (2-methyl) sterically hinders metabolism at the -position and introduces a chiral center for stereoselective receptor engagement.

• Conformational Control: The branching restricts the rotatable bond space, potentially locking the side chain into a bioactive conformation.

This guide provides validated protocols for synthesizing the requisite alkylating agents and incorporating them into the Indole

and positions—the most common vectors for scaffold decoration in drug discovery.

Synthesis of the Alkylating Reagent

Commercially available sources for 1-bromo-4,4,4-trifluoro-2-methylbutane are often scarce or cost-prohibitive. We recommend an in-house synthesis starting from 4,4,4-trifluoro-2-methylbutanoic acid .

Protocol A: Preparation of 1-Iodo-4,4,4-trifluoro-2-methylbutane

Objective: Convert the carboxylic acid precursor into a reactive alkyl iodide suitable for

reactions.

Reagents:

• Starting Material: 4,4,4-Trifluoro-2-methylbutanoic acid (CAS: 126162-80-7)

• Reductant: Lithium Aluminum Hydride (

  )

• Iodination: Triphenylphosphine (

  ), Imidazole, Iodine ( )

• Solvents: Anhydrous THF, Diethyl Ether (

  )

Step-by-Step Methodology:

• Reduction to Alcohol:

  • Charge a flame-dried 3-neck flask with ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted">

    (1.2 equiv) and anhydrous THF ( ) under Argon. Cool to 0°C.[1]

  • Add 4,4,4-trifluoro-2-methylbutanoic acid (1.0 equiv) in THF dropwise. Caution: Gas evolution (

    ).

  • Warm to RT and reflux for 4 hours. Monitor by TLC (stain with

    ).

  • Quench (Fieser Method): Cool to 0°C. Add water (

    mL), 15% NaOH ( mL), then water ( mL). Filter the granular precipitate.

  • Concentrate filtrate to yield 4,4,4-trifluoro-2-methylbutan-1-ol .

• Appel Iodination:

  • Dissolve the crude alcohol (1.0 equiv) in anhydrous

    ( ).

  • Add ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted">

    (1.2 equiv) and Imidazole (1.5 equiv). Cool to 0°C.[1]

  • Add Iodine (

    , 1.2 equiv) portion-wise. The solution will turn dark, then fade to yellow.

  • Stir at RT for 2 hours.

  • Workup: Dilute with hexanes (precipitates

    ). Filter through a silica plug.

  • Purification: Flash chromatography (100% Pentane/Hexanes). The product is a volatile, dense oil.

Yield Expectation: 75-85% over two steps.

Indole Functionalization Protocols

Protocol B: N-Alkylation (Indole-N1)

Mechanism:

Nucleophilic Substitution. Scope: Applicable to electron-rich and electron-deficient indoles.

Reagents:

• Substrate: Indole derivative (1.0 equiv)[1][2]

• Base: Sodium Hydride (NaH, 60% dispersion, 1.2 equiv)

• Electrophile: 1-Iodo-4,4,4-trifluoro-2-methylbutane (from Protocol A, 1.1 equiv)

• Solvent: Anhydrous DMF (Dimethylformamide)[1][2]

Procedure:

• Deprotonation: In a dried flask under ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted">

  , dissolve the indole in DMF ( ). Cool to 0°C.[1]

• Add NaH portion-wise. Stir at 0°C for 30 mins until

  evolution ceases. The solution often turns yellow/red (indolyl anion).

• Alkylation: Add the alkyl iodide dropwise via syringe.

• Reaction: Allow to warm to RT and stir for 3–12 hours.

• Validation: Monitor via LC-MS. The product will show a distinct retention time shift (more lipophilic) and mass

  .

• Workup: Quench with saturated

  . Extract with EtOAc. Wash organic layer with (5% aq) to remove DMF. Dry over .[1]

Critical Note: If the indole contains acidic protons (e.g., -OH, -NH2), protect them (TBS, Boc) prior to alkylation.

Protocol C: C3-Alkylation (Friedel-Crafts)

Mechanism: Lewis-Acid mediated alkylation. Scope: Best for electron-rich indoles (e.g., 5-methoxyindole).

Reagents:

• Substrate: Indole derivative (1.0 equiv)[1][2]

• Electrophile: 4,4,4-trifluoro-2-methylbutan-1-ol (Alcohol form) or the Iodide.

• Catalyst:

  (20 mol%) or (1.0 equiv).

• Solvent: Dichloroethane (DCE) or Toluene.

Procedure:

• Dissolve Indole and the Alcohol precursor (1.2 equiv) in DCE.

• Add Lewis Acid catalyst at RT.

• Heat to 60–80°C in a sealed tube.

• Observation: C3-alkylation is sensitive to sterics. The

  -methyl group on the alkyl chain may slow the reaction compared to linear chains.

• Workup: Filter through Celite, concentrate, and purify via HPLC.

Visualizing the Workflow & Mechanism

The following diagram illustrates the synthesis pathway and the pharmacological logic behind the specific fluorinated group.

Caption: Synthesis workflow from acid precursor to N1/C3 functionalized indoles, highlighting downstream pharmacological benefits.

Data Summary & Comparative Analysis

The following table contrasts the physicochemical shifts expected when substituting a standard n-butyl group with the 4,4,4-trifluoro-2-methylbutyl group.

Property	n-Butyl Indole	4,4,4-Trifluoro-2-methylbutyl Indole	Impact on Drug Design
Lipophilicity (cLogP)	~3.5	~4.1	Increased membrane permeability; higher plasma protein binding.
Metabolic Stability	Low (Susceptible to CYP450 -oxidation)	High	Terminal blocks oxidation; 2-Me blocks -oxidation.
Electronic Effect	Inductive Donor (+I)	Inductive Withdrawal (-I)	Lowers of Indole ring; alters -stacking potential.
Steric Volume	Flexible	Constrained	2-Me group restricts rotation, reducing entropic penalty upon binding.

Troubleshooting & Optimization

• Issue: Low Yield in Alkylation.

  • Cause: Elimination of the alkyl iodide to the alkene (4,4,4-trifluoro-2-methylbut-1-ene).

  • Solution: Keep reaction temperature strictly at 0°C–RT. Do not heat Protocol B above 40°C. Use

    in Acetone as a milder alternative base if NaH causes elimination.

• Issue: C3 vs N1 Selectivity.

  • Observation: Protocol C yields mixtures.

  • Solution: Use Magnesium salts (

    ) to chelate the indole nitrogen, promoting C3 attack. Alternatively, protect N1 with a Tosyl group before attempting C3 alkylation, then deprotect.

References

• BenchChem. "Protocol for N-Alkylation of 7-Fluoro-1H-indole."[1] BenchChem Application Notes. Accessed October 2025.

• National Institutes of Health (NIH). "Enantioselective Catalytic Synthesis of N-alkylated Indoles." PubMed Central.

• Beilstein Journals. "Reaction of indoles with aromatic fluoromethyl ketones: an efficient synthesis of trifluoromethyl(indolyl)phenylmethanols." Beilstein J. Org. Chem. 2020.

• Organic Chemistry Portal. "Fluoroalkane synthesis by fluorination or substitution." Organic Chemistry Portal.

• Frontiers in Chemistry. "2-Alkylation of 3-Alkyindoles With Unactivated Alkenes." Frontiers. 2022.

• MDPI. "FDA-Approved Trifluoromethyl Group-Containing Drugs: A Review of 20 Years." Molecules. 2022.[3]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Frontiers | 2-Alkylation of 3-Alkyindoles With Unactivated Alkenes [frontiersin.org]

Strategic Synthesis of Novel P2Y1 Receptor Antagonists via Fluorinated Alkyl Chloride Intermediates

An Application Note for Drug Development Professionals

The P2Y1 Receptor: A Key Therapeutic Target

The P2Y1 receptor is a purinergic receptor belonging to the G protein-coupled receptor (GPCR) family.[1] It is widely expressed in human tissues, including platelets, the central nervous system, and smooth muscle.[2][1] In the cardiovascular system, its activation by ADP is essential for initiating platelet shape change and aggregation, a crucial first step in blood clotting.[3][4]

P2Y1 Signaling Pathway

Upon binding of its endogenous agonist ADP, the P2Y1 receptor preferentially couples to Gq/11 proteins.[3][5][6] This initiates a well-defined signaling cascade:

• Gq Activation: The activated Gq protein stimulates phospholipase C (PLC).[2][5]

• Second Messenger Production: PLC hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into two second messengers: inositol trisphosphate (IP3) and diacylglycerol (DAG).[1]

• Downstream Effects: IP3 triggers the release of calcium (Ca²⁺) from intracellular stores, while DAG activates protein kinase C (PKC). This surge in intracellular calcium is a hallmark of P2Y1 activation and is directly linked to platelet shape change.[1][7]

Due to its central role in thrombosis, selective antagonism of the P2Y1 receptor is a compelling strategy for preventing arterial thrombosis.[8]

Caption: P2Y1 Receptor Signaling Cascade.

Rationale for Fluorination in P2Y1 Antagonist Design

The strategic incorporation of fluorine into drug molecules is a well-established method in medicinal chemistry to enhance pharmacological properties.[9] Fluorinated alkyl groups, in particular, offer several distinct advantages relevant to the design of potent and selective P2Y1 antagonists.

• Metabolic Stability: The carbon-fluorine bond is exceptionally strong. Introducing fluorine at positions susceptible to oxidative metabolism can block these "metabolic soft spots," thereby increasing the compound's half-life and bioavailability.[10]

• Enhanced Binding Affinity: Fluorine's high electronegativity can lead to favorable interactions within the receptor's binding pocket, such as dipole-dipole interactions or orthogonal multipolar C-F···C=O interactions, which can increase binding affinity and potency.

• Modulation of Lipophilicity: Strategic fluorination can increase a molecule's lipophilicity, which can improve its ability to cross cell membranes and reach the target receptor. This can be crucial for enhancing cell penetration and overall efficacy.[9][10]

• Conformational Control: The presence of fluorine can influence the preferred conformation of a molecule, potentially locking it into a bioactive shape that fits more precisely into the P2Y1 receptor's binding site.

By employing fluorinated alkyl chlorides as synthetic building blocks, researchers can systematically explore the structure-activity relationship (SAR) to optimize the antagonist's profile.

Protocol: Synthesis of a Representative Fluorinated P2Y1 Antagonist

This section details a representative protocol for the synthesis of a novel P2Y1 antagonist. The strategy involves the N-alkylation of a 2-aminobenzimidazole core, a scaffold present in some known P2Y receptor antagonists, with 1-chloro-2,2-difluoroethane.[6]

DISCLAIMER: This protocol is a representative example for research purposes. All laboratory work should be performed by trained personnel in a suitable chemical fume hood with appropriate personal protective equipment (PPE). All reagents are commercially available unless otherwise noted.

Caption: General Synthetic Workflow.

Materials and Reagents

• 2-Aminobenzimidazole

• Sodium hydride (NaH), 60% dispersion in mineral oil

• 1-chloro-2,2-difluoroethane

• Anhydrous N,N-Dimethylformamide (DMF)

• Ethyl acetate (EtOAc)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Saturated aqueous sodium chloride (NaCl) solution (brine)

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

• Round-bottom flask, magnetic stirrer, ice bath, argon or nitrogen supply

Step-by-Step Synthesis Protocol

• Preparation: To a flame-dried round-bottom flask under an inert atmosphere (Argon), add 2-aminobenzimidazole (1.0 eq).

• Dissolution: Add anhydrous DMF to dissolve the starting material completely. Cool the flask to 0 °C in an ice bath.

• Deprotonation: Carefully add sodium hydride (1.2 eq) portion-wise to the stirred solution.

  • Scientist's Note: NaH is a strong, non-nucleophilic base used to deprotonate the benzimidazole nitrogen, forming a nucleophilic anion. The reaction is exothermic and produces hydrogen gas; hence, slow addition and an inert atmosphere are critical for safety.

• Activation: Allow the mixture to stir at 0 °C for 30 minutes.

• Alkylation: Add 1-chloro-2,2-difluoroethane (1.5 eq) dropwise to the reaction mixture.

  • Scientist's Note: The fluorinated alkyl chloride is the electrophile. The deprotonated benzimidazole acts as the nucleophile, displacing the chloride in an Sₙ2 reaction to form the new C-N bond.

• Reaction Progression: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 12-18 hours, monitoring the reaction by Thin Layer Chromatography (TLC).

• Quenching: Once the reaction is complete, cool the flask back to 0 °C and slowly quench the reaction by adding saturated aqueous NH₄Cl solution to neutralize the excess NaH.

• Extraction: Transfer the mixture to a separatory funnel and dilute with water and EtOAc. Shake and separate the layers. Extract the aqueous layer two more times with EtOAc.

• Washing: Combine the organic layers and wash with water, followed by brine, to remove residual DMF and salts.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure to obtain the crude product.

• Purification: Purify the crude residue by flash column chromatography on silica gel using an appropriate solvent system (e.g., a gradient of ethyl acetate in hexanes) to yield the pure fluorinated antagonist.

Protocol: Physicochemical Characterization

To confirm the identity, structure, and purity of the synthesized compound, the following analytical techniques are essential.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: To determine the proton environment and confirm the overall structure.

  • ¹³C NMR: To identify all unique carbon atoms in the molecule.

  • ¹⁹F NMR: Crucial for confirming the presence and chemical environment of the fluorine atoms.

• High-Resolution Mass Spectrometry (HRMS): To determine the exact mass of the compound, confirming its elemental composition.

• High-Performance Liquid Chromatography (HPLC): To assess the purity of the final compound, typically aiming for >95% purity for biological assays.

Parameter	Expected Outcome (Hypothetical Data)	Method
Yield	65%	Gravimetric
Appearance	White to off-white solid	Visual Inspection
HRMS (ESI-TOF)	[M+H]⁺ calculated and found values match within 5 ppm	HRMS
Purity	>98%	HPLC (at 254 nm)

Protocol: In Vitro Biological Evaluation

A calcium mobilization assay is a robust functional assay to determine the antagonist activity of the synthesized compounds at the P2Y1 receptor.[6] This assay measures the ability of the antagonist to inhibit the increase in intracellular calcium induced by an agonist.

Caption: Workflow for Calcium Mobilization Assay.

Materials and Reagents

• Human astrocytoma 1321N1 cells stably expressing the human P2Y1 receptor (1321N1-hP2Y1).[11]

• Cell culture medium (e.g., DMEM) with appropriate supplements.

• Calcium-sensitive dye (e.g., Fluo-4 AM).

• P2Y1 agonist (e.g., 2-Methylthioadenosine diphosphate, 2-MeSADP).

• Synthesized fluorinated antagonist.

• Assay buffer (e.g., Hanks' Balanced Salt Solution with HEPES).

• Fluorescence plate reader.

Step-by-Step Assay Protocol

• Cell Culture: Plate the 1321N1-hP2Y1 cells in a 96-well black, clear-bottom plate and grow to ~90% confluency.

• Dye Loading: Wash the cells with assay buffer. Load the cells with the Fluo-4 AM dye solution and incubate in the dark at 37 °C for 45-60 minutes.

• Cell Washing: After incubation, gently wash the cells twice with assay buffer to remove excess dye.

• Antagonist Incubation: Add solutions of the synthesized fluorinated antagonist at various concentrations (e.g., from 1 nM to 100 µM) to the wells. Include a vehicle control (DMSO) and a positive control (a known P2Y1 antagonist like MRS2500).[12] Incubate for 20 minutes at room temperature.

• Agonist Stimulation: Place the plate in the fluorescence reader. Initiate reading and, after establishing a stable baseline, add a pre-determined concentration of the agonist 2-MeSADP (typically the EC₈₀ concentration) to all wells.

• Data Acquisition: Measure the fluorescence intensity over time. The peak fluorescence response corresponds to the maximum intracellular calcium concentration.

• Data Analysis: Normalize the response in each well to the vehicle control. Plot the percentage of inhibition against the logarithm of the antagonist concentration. Fit the data to a four-parameter logistic equation to determine the IC₅₀ value.

Compound	P2Y1 Antagonism IC₅₀ (nM)	Notes
MRS2500 (Reference)	5.8	Potent, known orthosteric antagonist.[12]
Fluorinated Antagonist (Hypothetical)	15.2	Demonstrates potent P2Y1 inhibitory activity.
Non-fluorinated Parent Compound	85.5	Fluorination improved potency by ~5.6-fold.

Conclusion

This application note outlines a strategic and comprehensive approach for the synthesis and evaluation of novel P2Y1 receptor antagonists incorporating fluorinated alkyl chains. The provided protocols for chemical synthesis, physicochemical characterization, and in vitro biological testing offer a robust framework for researchers in drug discovery. The strategic use of fluorinated alkyl chlorides as building blocks allows for the systematic optimization of antagonist properties, potentially leading to the development of next-generation antithrombotic agents with improved efficacy and safety profiles.

References

• Structure−Activity Relationships of Bisphosphate Nucleotide Derivatives as P2Y1 Receptor Antagonists and Partial Agonists. Journal of Medicinal Chemistry - ACS Publications. [Link]

• P2Y1 receptor signaling is controlled by interaction with the PDZ scaffold NHERF-2. PNAS. [Link]

• Distinct Signaling Patterns of Allosteric Antagonism at the P2Y1 Receptor. Molecular Pharmacology - PMC. [Link]

• P2Y Purinergic Receptor Signaling Pathway. GeneGlobe. [Link]

• What are P2Y1 agonists and how do they work?. Patsnap Synapse. [Link]

• Structural insights into signal transduction of the purinergic receptors P2Y1R and P2Y12R. Protein & Cell | Oxford Academic. [Link]

• Synthesis, structure-activity relationships and biological evaluation of benzimidazole derived sulfonylurea analogues as a new class of antagonists of P2Y1 receptor. Frontiers in Chemistry - PMC. [Link]

• P2Y1 antagonists: combining receptor-based modeling and QSAR for a quantitative prediction of the biological activity based on consensus scoring. Journal of Medicinal Chemistry - PubMed. [Link]

• Drug-like Antagonists of P2Y Receptor Subtypes: An Update. ACS Publications. [Link]

• Drug-like Antagonists of P2Y Receptor Subtypes: An Update. ACS Medicinal Chemistry Letters - PMC. [Link]

• Synthesis and preclinical validation of novel P2Y1 receptor ligands as a potent anti-prostate cancer agent. Scientific Reports - PubMed. [Link]

• Fluorine in drug discovery: Role, design and case studies. ResearchGate. [Link]

• Quantitation of the P2Y1 Receptor with a High Affinity Radiolabeled Antagonist. Molecular Pharmacology - PMC. [Link]

• Chemoenzymatic Protocol for the Synthesis of Enantiopure β-Blocker (S)-Bisoprolol. MDPI. [Link]

• The Role of Small Molecules Containing Fluorine Atoms. Encyclopedia.pub. [Link]

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Technical Notes & Optimization

Technical Support Center: Purification Strategies for Separating Chloro-isomers in Fluorinated Alkanes

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for the purification of halogenated compounds. This guide provides in-depth troubleshooting advice and answers to frequently asked questions regarding the separation of chloro-isomers in fluorinated alkanes. The separation of these isomers is a significant challenge in chemical synthesis and drug development due to their nearly identical physical and chemical properties. This resource is designed for researchers, scientists, and drug development professionals to navigate these complexities with field-proven insights and methodologies.

Frequently Asked Questions (FAQs)

Q1: Why is the separation of chloro-isomers of fluorinated alkanes so challenging?

The primary challenge lies in the subtle structural differences between isomers. Positional isomers of chlorinated fluorocarbons often have very similar boiling points, polarities, and molecular weights. This makes conventional separation techniques like fractional distillation and standard chromatography difficult, as these methods rely on significant differences in these physical properties.[1][2] The presence of fluorine can further complicate separations due to its unique electronic effects and potential for secondary interactions with stationary phases in chromatography.

Q2: What are the primary purification strategies for this class of compounds?

The most effective strategies are high-resolution chromatographic techniques. Gas Chromatography (GC), High-Performance Liquid Chromatography (HPLC), and Supercritical Fluid Chromatography (SFC) are the most powerful tools for this purpose.[1][3] For solid compounds, advanced crystallization techniques can also offer high selectivity.[4][5] Fractional distillation is generally less effective unless there is a sufficient difference in boiling points (typically >25°C), which is rare for these isomers.[6][7]

Q3: How do I select the best purification strategy for my specific mixture?

The choice of strategy depends on several factors: the volatility and thermal stability of the isomers, the scale of the purification (analytical vs. preparative), the required purity of the final product, and the available equipment. The decision tree below provides a general guide for selecting an appropriate starting point.

Caption: Decision tree for selecting a purification strategy.

Chromatographic Troubleshooting Guides

Chromatography is the cornerstone of isomer separation. However, achieving baseline resolution of chloro-fluoro-alkane isomers often requires careful method development and troubleshooting.

Gas Chromatography (GC) Troubleshooting

GC is highly effective for volatile and thermally stable fluorinated alkanes. The key to separating isomers is maximizing the selectivity of the stationary phase.

Q: My chloro-isomers are co-eluting on a standard non-polar GC column. What should I do?

A: Co-elution of isomers on standard columns (like those with polydimethylsiloxane phases) is common due to their similar boiling points and polarities.[8] To resolve this, you need to enhance the selectivity of your separation.

• Change the Stationary Phase: This is the most impactful change you can make.[9]

  • Scientific Rationale: Isomer separation in GC is governed by subtle differences in their interactions with the stationary phase. Standard non-polar phases separate primarily by boiling point. To separate isomers, you need a phase that can exploit differences in dipole moment, polarizability, or molecular shape.

  • Recommendations:

    • Mid- to High-Polarity Columns: Columns with cyanopropyl or polyethylene glycol (e.g., Carbowax) functionalities can introduce dipole-dipole interactions that help differentiate between isomers with slightly different charge distributions.[8]

    • Cyclodextrin-based Chiral Columns: Even for non-chiral isomers, these columns can provide excellent shape selectivity, separating isomers based on how well they fit into the cyclodextrin cavity.[9]

    • Liquid Crystalline Phases: These phases offer exceptional selectivity for positional isomers based on molecular geometry.[1]

• Optimize Temperature Program:

  • Scientific Rationale: A slower temperature ramp reduces the kinetic energy of the analytes, allowing for more interactions with the stationary phase and improving the chances of separation.

  • Recommendation: Decrease the oven temperature ramp rate (e.g., from 10°C/min to 2-3°C/min) or introduce an isothermal hold at a temperature just below the elution temperature of the isomers.

• Increase Column Length:

  • Scientific Rationale: A longer column increases the number of theoretical plates, which directly improves resolving power.

  • Recommendation: Switch from a 30m column to a 60m or even a 100m column of the same phase. Be aware that this will increase analysis time and potentially lead to broader peaks if not optimized correctly.[1]

Q: I'm observing peak tailing with my fluorinated compounds. What is the cause and how can I fix it?

A: Peak tailing is often caused by secondary, unwanted interactions between the analyte and active sites within the GC system.

• Scientific Rationale: Fluorine and chlorine atoms can interact with active sites, such as exposed silanols in the column or glass liner, leading to adsorption and a tailed peak shape.

• Recommendations:

  • Use a Deactivated Inlet Liner: Ensure you are using a high-quality, deactivated glass liner in your injection port.

  • Check for Column Degradation: Over time, the stationary phase can degrade, exposing active sites on the fused silica tubing. If the column is old, it may need to be replaced.

  • Lower Injection Temperature: A very high injection temperature can sometimes cause on-injector degradation or reactions, contributing to peak shape issues. Try reducing the injector temperature in 10-20°C increments.

High-Performance Liquid Chromatography (HPLC) Troubleshooting

For less volatile or thermally labile compounds, HPLC is the method of choice. Success hinges on selecting the right column chemistry and mobile phase to exploit subtle differences in isomer polarity and structure.

Q: My standard C18 column doesn't resolve my chloro-isomers. How can I improve selectivity?

A: Standard C18 columns separate primarily based on hydrophobicity. Since isomers have very similar hydrophobicities, these columns often provide poor selectivity.[10]

• Change Column Chemistry:

  • Scientific Rationale: To separate isomers, you need a stationary phase that offers alternative interaction mechanisms beyond simple hydrophobic partitioning.

  • Recommendations:

    • Pentafluorophenyl (PFP) Columns: These are often the first choice for halogenated compounds. PFP phases provide multiple interaction mechanisms, including hydrophobic, pi-pi, dipole-dipole, and ion-exchange interactions, which can create unique selectivity for isomers.[10][11]

    • Embedded Polar Group (EPG) Columns: These columns have a polar group (like an amide or carbamate) embedded in the alkyl chain. This can alter the selectivity for polar and halogenated compounds.

    • Phenyl-Hexyl Columns: The phenyl group offers pi-pi interactions which can be beneficial for separating isomers with aromatic rings or those where the chloro- and fluoro- substituents alter the electron density of the molecule.[12]

• Modify the Mobile Phase:

  • Scientific Rationale: The mobile phase composition directly influences how analytes interact with the stationary phase. Changing the organic modifier or adding additives can significantly alter selectivity.[13]

  • Recommendations:

    • Switch Organic Modifier: If you are using acetonitrile, try methanol, or vice-versa. The different solvent properties (methanol is a proton donor, acetonitrile is a strong dipole) can change the elution order and improve resolution.

    • Use Fluorinated Alcohols: For fluorinated analytes, adding a small amount of a fluorinated alcohol like trifluoroethanol (TFE) to the mobile phase can enhance interactions with fluorinated stationary phases (a "like-dissolves-like" principle) or alter selectivity on standard columns.[14][15]

• Adjust Temperature:

  • Scientific Rationale: Temperature affects the viscosity of the mobile phase and the kinetics of mass transfer. Sometimes, small changes in temperature can have a significant impact on the selectivity between closely eluting isomers.

  • Recommendation: Screen temperatures between 25°C and 50°C. Lower temperatures often increase retention and may improve resolution, while higher temperatures can improve peak efficiency.

Q: I'm seeing split peaks for all my analytes. What is the problem?

A: If all peaks in the chromatogram are split or shouldered, the issue is likely a physical problem with the column or system, rather than a chemical co-elution.[16]

• Scientific Rationale: A split peak suggests that the sample band is being distorted as it travels through the system. This is often caused by a blockage or a void at the head of the column.

• Recommendations:

  • Check for a Blocked Frit or Contamination: The inlet frit of the column may be clogged with particulate matter from the sample or mobile phase. Try back-flushing the column (if the manufacturer allows it) or replacing the frit.

  • Inspect the Column for a Void: A void (a collapsed area of the packed bed) can form at the column inlet due to pressure shocks or operation at high pH. This is often irreversible, and the column will need to be replaced.

  • Ensure Sample Solvent Compatibility: Injecting your sample in a solvent that is much stronger than the mobile phase can cause peak distortion, including splitting. Whenever possible, dissolve your sample in the initial mobile phase.[17]

Supercritical Fluid Chromatography (SFC) Troubleshooting

SFC is a powerful technique for isomer separation, combining the low viscosity of a gas with the solvating power of a liquid. It is often faster and provides better resolution than HPLC for this application.[18][19]

Q: When should I consider using SFC over HPLC for my chloro-isomer separation?

A: SFC is particularly advantageous in several scenarios:

• Speed and Throughput: Due to the low viscosity and high diffusivity of the supercritical CO2 mobile phase, separations are typically 3-5 times faster than on HPLC.[19][20]

• Chiral and Positional Isomers: SFC is widely regarded as a superior technique for both chiral and achiral isomer separations, often providing selectivity that is not achievable with HPLC.[3][18]

• Preparative Purification: The use of CO2 as the primary mobile phase simplifies post-purification workup, as the CO2 evaporates upon depressurization, leaving the compound in the co-solvent. This is a significant advantage over removing large volumes of aqueous mobile phases from HPLC.

Q: My analytes are not soluble in the supercritical CO2 mobile phase. How can I improve this?

A: While supercritical CO2 is an excellent solvent for non-polar compounds, its solvating power is limited for more polar molecules.

• Scientific Rationale: The polarity of the mobile phase in SFC is tuned by adding a polar organic co-solvent (modifier). The type and concentration of this modifier are critical for analyte solubility and retention.

• Recommendations:

  • Increase Modifier Concentration: The most common modifier is methanol. Increasing its percentage will increase the mobile phase polarity and improve the solubility of more polar chloro-fluoro-alkanes.

  • Change the Modifier: If methanol doesn't provide adequate solubility or selectivity, try other alcohols like ethanol or isopropanol.

  • Add an Additive: For compounds with acidic or basic properties, adding a small amount of an additive (e.g., trifluoroacetic acid for acids, isopropylamine for bases) to the modifier can improve peak shape and solubility by suppressing ionization.

Alternative & Complementary Purification Strategies

Fractional Distillation

Q: Can I use fractional distillation to separate my chloro-isomers?

A: It is possible, but often impractical.

• Scientific Rationale: Fractional distillation separates components based on differences in their boiling points. The efficiency of the separation depends on the boiling point difference and the number of theoretical plates in the distillation column.[21]

• Guidance: Isomers of chloro-fluoro-alkanes often have boiling points that differ by less than 25°C.[6] In such cases, a simple distillation is ineffective. While a fractional distillation with a highly efficient column (many theoretical plates) can work, it is often a slow process with significant potential for co-distillation, leading to poor recovery of pure isomers.[22] Chromatography is generally a more effective and efficient method for achieving high purity.

Crystallization

Q: My crude product is a solid mixture of isomers. Can crystallization be used for purification?

A: Yes, crystallization can be an extremely powerful technique for purifying solid isomers, often capable of yielding very high purity material.[5][23]

• Scientific Rationale: Crystallization separates compounds based on differences in their solubility in a given solvent system and their ability to pack into a crystal lattice. Even small structural differences between isomers can lead to significant differences in lattice energy and solubility, which can be exploited for separation.

• Techniques to Consider:

  • Fractional Recrystallization: This involves carefully selecting a solvent in which the desired isomer is less soluble than the others, particularly at lower temperatures. By slowly cooling a saturated solution, the desired isomer will preferentially crystallize out.[5] This process may need to be repeated to achieve the desired purity.

  • Vapor Diffusion: This is an excellent method for growing high-quality crystals from small amounts of material. The compound is dissolved in a "good" solvent, and this solution is placed in a chamber with a "bad" solvent (antisolvent) in which the compound is insoluble. The slow diffusion of the antisolvent vapor into the good solvent gradually reduces the solubility, inducing crystallization.[24]

  • Co-crystallization: In some cases, adding a "co-former" molecule can create a new crystalline solid (a co-crystal) with one of the isomers, altering its solubility and allowing it to be separated from the mixture.[24]

Method Development & Workflow

The following diagram illustrates a systematic approach to troubleshooting the common problem of peak co-elution in a chromatographic separation.

Caption: A systematic workflow for troubleshooting co-eluting isomers.

Comparison of Purification Strategies

Strategy	Primary Separation Principle	Best For...	Advantages	Disadvantages
Gas Chromatography (GC)	Volatility & Stationary Phase Interaction	Volatile, thermally stable isomers.	High resolution, fast analysis, well-established.	Not suitable for non-volatile or thermally labile compounds.
HPLC	Partitioning between mobile/stationary phases	Wide range of compounds, especially non-volatile or thermally sensitive.	Versatile, wide range of selective columns available.[10][25]	Slower than GC/SFC, uses more organic solvent, preparative scale-up can be difficult.
Supercritical Fluid Chromatography (SFC)	Partitioning in a supercritical fluid mobile phase	Chiral and positional isomers, preparative purification.	Very fast, high resolution, "green" (uses CO2), easy sample recovery.[3][20]	Limited polarity range, higher initial equipment cost.
Fractional Distillation	Boiling Point Difference	Large-scale separation of isomers with significantly different boiling points (>25°C).[6]	Simple, cost-effective for large quantities.	Ineffective for isomers with close boiling points, can be slow.[22]
Crystallization	Differential Solubility & Crystal Lattice Packing	Purification of solid isomer mixtures to very high purity.	Can achieve >99% purity, scalable.[5]	Only applicable to solids, method development can be trial-and-error.[23]

References

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• SEPARATION OF HBCD ISOMERS USING AN HPLC-MS METHOD. (n.d.). CSIC. [Link]

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• The Science and Strategy Behind Isomer Separation: Advancements in Chromatography for Precision Purification (Isomerism Part 1). (2024). RotaChrom. [Link]

• Separation of Isomer and High-Performance Liquid Chromatography Uses in Drug Studies. (2022). Pharmaceutica Analytica Acta. [Link]

• Guide for crystallization. (n.d.). University of Geneva. [Link]

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• Co-Elution: The Achilles' Heel of Chromatography (and What You Can Do About It). (n.d.). Axion Labs. [Link]

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• Gas chromatographic separation of pentafluorotrichloropropane isomers. (1971). Journal of Chromatography A. [Link]

• Fluorinated HPLC Phases — Looking Beyond C18 for Reversed-Phase HPLC. (2025). LCGC International. [Link]

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• SEPARATION AND IDENTIFICATION OF ISOMERIC HYDROCARBONS BY CAPILLARY GAS CHROMATOGRAPHY AND HYPHENATED SPECTROMETRIC TECHNIQUES. (n.d.). Slovak University of Technology. [Link]

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• Reverse-phase high performance liquid chromatography separation of positional isomers on the MIL-53(Fe) packed column. (n.d.). The Royal Society of Chemistry. [Link]

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• Separation of Fluorinated Amino Acids and Oligopeptides from their Non-fluorinated Counterparts using High-performance Liquid Chromatography. (n.d.). NIH. [Link]

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Reference Data & Comparative Studies

Navigating the Fragments: A Comparative Guide to the GC-MS Fragmentation of 1-chloro-4,4,4-trifluoro-2-methylbutane

For researchers and professionals in drug development and chemical analysis, Gas Chromatography-Mass Spectrometry (GC-MS) remains an indispensable tool for the identification and structural elucidation of volatile and semi-volatile compounds. The fragmentation patterns generated by electron ionization (EI) provide a molecular fingerprint, offering deep insights into the compound's structure. This guide provides a detailed examination of the predicted GC-MS fragmentation pattern of 1-chloro-4,4,4-trifluoro-2-methylbutane, a compound of interest in various synthetic pathways. Due to the absence of a publicly available mass spectrum for this specific molecule, we will deduce its fragmentation based on foundational principles of mass spectrometry and compare it with the known fragmentation of structurally similar compounds. This comparative approach allows for a robust, evidence-based prediction of its mass spectral behavior.

The Foundation of Fragmentation in GC-MS

In electron ionization mass spectrometry (EI-MS), high-energy electrons bombard the analyte molecule, leading to the ejection of an electron and the formation of a positively charged molecular ion (M•+).[1] This molecular ion is often energetically unstable and undergoes fragmentation to yield a series of smaller, charged ions. The fragmentation pathways are not random; they are governed by the relative strengths of chemical bonds and the stability of the resulting fragments.[2][3] For halogenated alkanes, fragmentation is primarily influenced by the cleavage of carbon-carbon and carbon-halogen bonds, with a strong preference for pathways that form more stable carbocations (tertiary > secondary > primary).[2][4]

Predicted Fragmentation Pattern of 1-chloro-4,4,4-trifluoro-2-methylbutane

The structure of 1-chloro-4,4,4-trifluoro-2-methylbutane presents several key features that will dictate its fragmentation: a primary chlorine atom, a trifluoromethyl group, and a branched methyl group. The molecular weight of this compound is 162.5 g/mol (for the 35Cl isotope). The molecular ion peak, [C5H8ClF3]•+, is expected to be of low abundance or even absent, a common characteristic for branched alkanes which tend to fragment readily.[3][5]

The fragmentation can be predicted to proceed through several key pathways:

• Alpha-Cleavage: Cleavage of the C-C bond adjacent to the chlorine atom is a common fragmentation pathway for alkyl halides. However, the most significant fragmentation is anticipated to be the loss of the chlorine radical (•Cl), which is a favorable pathway for many chlorinated compounds.[1] This would result in a carbocation at m/z 127.

• Cleavage at the Branching Point: Branched alkanes preferentially fragment at the branching point to form the most stable carbocation.[2][3] In this molecule, cleavage can occur on either side of the tertiary carbon.

  • Loss of the largest alkyl group is often favored.[2] Cleavage of the bond between C2 and C3 would lead to the loss of a trifluoroethyl radical (•CH2CF3), resulting in a secondary carbocation at m/z 79.

  • Loss of the chloromethyl radical (•CH2Cl) would result in a secondary carbocation containing the trifluoromethyl group at m/z 113.

  • Loss of the methyl radical (•CH3) would generate a secondary carbocation at m/z 147.

• Influence of the Trifluoromethyl Group: The strong electron-withdrawing nature of the CF3 group will influence bond polarities and the stability of adjacent carbocations. The C-CF3 bond is strong, but its cleavage can lead to the formation of the stable [CF3]+ ion at m/z 69.

• Rearrangements: Hydrogen rearrangements can also occur, leading to the elimination of neutral molecules like HCl.

Based on these principles, the following table summarizes the predicted key fragments for 1-chloro-4,4,4-trifluoro-2-methylbutane.

Predicted m/z	Proposed Fragment Ion	Formation Pathway	Notes
162/164	[C5H835ClF3]•+ / [C5H837ClF3]•+	Molecular Ion	Expected to be of very low abundance. The M+2 peak is due to the 37Cl isotope.
127	[C5H8F3]+	Loss of •Cl	A significant peak is expected due to the loss of the chlorine radical.
113	[C4H5F3]+	Loss of •CH2Cl	Cleavage at the branched carbon.
79	[C4H8Cl]+	Loss of •CH2CF3	Cleavage at the branched carbon. Will exhibit a 3:1 isotopic pattern for m/z 79 and 81.
69	[CF3]+	Cleavage of the C-CF3 bond	A common and often abundant fragment for trifluoromethyl-containing compounds.
57	[C4H9]+	Loss of •CF3 and •Cl	Represents the butyl cation, likely formed through rearrangement and loss of both substituents.
49/51	[CH2Cl]+	Alpha-cleavage	A characteristic fragment for primary chlorides, showing the 3:1 isotopic ratio.

Comparative Analysis with Structurally Similar Compounds

To validate our predictions, we will compare the expected fragmentation of 1-chloro-4,4,4-trifluoro-2-methylbutane with the known mass spectra of two similar compounds: 1-chloro-2-methylpropane and 1-chloro-2-methylbutane . These compounds share the same carbon backbone and chlorine position but lack the trifluoromethyl group.

1-chloro-2-methylpropane (Isobutyl Chloride)

The mass spectrum of 1-chloro-2-methylpropane is characterized by the following key fragments:

m/z	Fragment Ion	Relative Abundance	Formation Pathway
92/94	[C4H9Cl]•+	Low	Molecular Ion
57	[C4H9]+	High (often base peak)	Loss of •Cl
56	[C4H8]•+	Moderate	Loss of HCl
43	[C3H7]+	High	Loss of •CH2Cl
41	[C3H5]+	High	Rearrangement and loss from C3 fragments

Data sourced from NIST WebBook and other chemical databases.[1]

The dominant peak at m/z 57 is due to the formation of a stable secondary carbocation after the loss of the chlorine radical. The peak at m/z 43 arises from the loss of the chloromethyl radical.

1-chloro-2-methylbutane

The fragmentation of 1-chloro-2-methylbutane follows a similar pattern, with the addition of an extra carbon in the chain:

m/z	Fragment Ion	Relative Abundance	Formation Pathway
106/108	[C5H11Cl]•+	Low	Molecular Ion
71	[C5H11]+	Moderate	Loss of •Cl
57	[C4H9]+	High (often base peak)	Loss of •CH2Cl
56	[C4H8]•+	High	Loss of HCl
43	[C3H7]+	Moderate	Cleavage of the butyl group
41	[C3H5]+	High	Rearrangement and loss from C3 fragments

Data sourced from the NIST WebBook.[6]

Here, the base peak is often at m/z 57, corresponding to the loss of the chloromethyl group and formation of a stable secondary butyl cation. The loss of the chlorine radical gives a peak at m/z 71.

Synthesis and Key Differences

The comparison highlights the profound influence the trifluoromethyl group is expected to have on the fragmentation of 1-chloro-4,4,4-trifluoro-2-methylbutane:

• Introduction of New Fragments: The presence of the CF3 group will introduce unique fragments, most notably at m/z 69 ([CF3]+) and fragments retaining this group, such as the ion at m/z 113.

• Shift in Fragment Masses: The replacement of a methyl group with a trifluoromethyl group increases the mass of the parent molecule and its fragments. For instance, the fragment resulting from the loss of the chloromethyl group shifts from m/z 57 in 1-chloro-2-methylbutane to a predicted m/z 113 in the target compound.

• Potential for Altered Stability: The electron-withdrawing CF3 group may destabilize a carbocation on an adjacent carbon, potentially making cleavage at that position less favorable compared to its non-fluorinated analog.

Experimental Protocol for GC-MS Analysis

This section provides a robust, self-validating protocol for the analysis of 1-chloro-4,4,4-trifluoro-2-methylbutane and similar halogenated volatile compounds.

1. Sample Preparation

• Objective: To prepare a sample of appropriate concentration for GC-MS analysis, minimizing matrix effects.

• Procedure:

  • Prepare a stock solution of the analyte at 1 mg/mL in a suitable volatile solvent (e.g., methanol or hexane).

  • Perform serial dilutions to create working standards at concentrations ranging from 1 to 100 µg/mL.

  • For unknown samples, perform a preliminary screening to determine the approximate concentration and dilute accordingly to fall within the calibration range.

2. GC-MS Instrumentation and Conditions

• Rationale: The choice of a semi-polar column is crucial for achieving good peak shape and separation of halogenated compounds. A programmed temperature ramp ensures the efficient elution of the analyte.

• Parameters:

  • Gas Chromatograph: Agilent 8890 GC System (or equivalent)

  • Mass Spectrometer: Agilent 5977B MSD (or equivalent)

  • GC Column: DB-624 or similar 6% cyanopropylphenyl-94% dimethylpolysiloxane column (30 m x 0.25 mm ID x 1.4 µm film thickness).

  • Injector: Split/Splitless, operated in split mode (e.g., 50:1 split ratio) at 250°C.

  • Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

  • Oven Program:

    • Initial temperature: 40°C, hold for 2 minutes.

    • Ramp: 10°C/min to 200°C.

    • Hold: 5 minutes at 200°C.

  • MS Parameters:

    • Ionization Mode: Electron Ionization (EI) at 70 eV.

    • Source Temperature: 230°C.

    • Quadrupole Temperature: 150°C.

    • Scan Range: m/z 35-250.

    • Solvent Delay: 3 minutes.

3. Data Analysis

• Procedure:

  • Acquire the total ion chromatogram (TIC) and identify the peak corresponding to the analyte.

  • Extract the mass spectrum for the analyte peak.

  • Identify the molecular ion (if present) and major fragment ions.

  • Compare the obtained spectrum with library spectra (if available) and the predicted fragmentation pattern.

  • For quantitative analysis, generate a calibration curve from the working standards using the area of a characteristic, abundant, and interference-free ion.

Visualizing the Fragmentation and Workflow

To further clarify the predicted fragmentation and the experimental process, the following diagrams are provided.

Caption: Predicted EI fragmentation pathway for 1-chloro-4,4,4-trifluoro-2-methylbutane.

Sources

• 1. C4H9Cl (CH3)2CH2Cl mass spectrum of 1-chloro-2-methylpropane fragmentation pattern of m/z m/e ions for analysis and identification of  isobutyl chloride image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Video: Mass Spectrometry: Branched Alkane Fragmentation [jove.com]
• 4. faculty.uobasrah.edu.iq [faculty.uobasrah.edu.iq]
• 5. GCMS Section 6.9.2 [people.whitman.edu]
• 6. Butane, 1-chloro-2-methyl- [webbook.nist.gov]

Comparative stability of CF3 vs CH3 substituted alkyl chlorides

Comparative Stability Guide: 2,2,2-Trifluoroethyl Chloride ( ) vs. Ethyl Chloride ( )

Executive Summary

Verdict: 2,2,2-Trifluoroethyl chloride exhibits significantly enhanced kinetic and thermodynamic stability compared to ethyl chloride.

The introduction of the trifluoromethyl (

) group acts as a "reactivity anchor," effectively shutting down pathways and severely retarding mechanisms. For drug development professionals, this bioisosteric replacement offers a strategic tool to block metabolic hotspots and increase half-life, albeit at the cost of synthetic nucleophilic functionalization difficulty.

Feature	Ethyl Chloride ( )	2,2,2-Trifluoroethyl Chloride ( )	Impact of
Reactivity	Moderate (Solvent dependent)	Negligible (Inert)	Cation Destabilization
Reactivity	High (Primary halide)	Low (Sterically/Electronically hindered)	Dipole Repulsion & Bulk
Thermal Stability	Moderate	High	Stronger C-C / C-H bonds
Metabolic Liability	High (Oxidative dealkylation)	Low (Blocked oxidation)	Electron Withdrawal

Mechanistic Analysis: The "Fluorine Effect"

To understand the stability divergence, we must decouple the electronic and steric contributions of the

group.

Electronic Effects (Inductive Deactivation)

The

group is a powerful electron-withdrawing group (EWG) with a strong negative inductive effect ( ).

• Ground State: The high electronegativity of the three fluorine atoms pulls electron density away from the

  -carbon ( ). This strengthens the bonds (making them more acidic but less prone to oxidative H-abstraction) and shortens the bond, increasing its homolytic bond dissociation energy (BDE).

• Transition State (

  ): The formation of a carbocation at the -position ( ) is severely destabilized. The adjacent partial positive charge of the carbon (due to fluorines) creates intense electrostatic repulsion with the developing cationic center.

• Transition State (

  ): The electron-deficient carbon is less able to stabilize the partial positive charge that develops on the central carbon in the transition state. Furthermore, the incoming nucleophile (typically anionic or electron-rich) faces dipolar repulsion from the electron-rich fluorine shell.

Steric Effects (The "Isopropyl" Mimic)

While often visualized as a simple "methyl" analog, the

group is sterically much larger.

• Van der Waals Radius:

  (1.20 Å) vs (1.47 Å).

• Effective Size: The

  group occupies a volume similar to an isopropyl group ( ).

• Consequence: In an

  backside attack, the group creates significant steric hindrance, raising the activation energy barrier ( ) compared to the compact group.

Comparative Reactivity Profiles

Nucleophilic Substitution ( )

• Ethyl Chloride: Reacts rapidly with nucleophiles (e.g.,

  , , ) due to an unhindered primary carbon.

• Trifluoroethyl Chloride: Reaction rates are retarded by a factor of

  to . The transition state is destabilized by both the steric bulk of and the electronic repulsion between the nucleophile and the fluorine lone pairs.

Solvolysis ( )

• Ethyl Chloride: Can undergo solvolysis in highly polar, non-nucleophilic solvents (e.g., formic acid), though

  is preferred.

• Trifluoroethyl Chloride: Effectively inert . The

  cation is so unstable that solvolysis does not occur under standard conditions. The rate retardation factor for -fluorine substitution in solvolysis is estimated at per group relative to methyl.

Bond Dissociation Energy (BDE)

The bond strength data highlights the thermodynamic stability against homolytic cleavage (radical pathways).

Bond Type	Ethyl Chloride (kJ/mol)	Trifluoroethyl Chloride (kJ/mol)	Notes
C-Cl	~338	~345	Strengthened by contraction
C-H ( )	~410	~445	Significantly stronger (Oxidation resistant)

Experimental Validation Protocols

Protocol A: Comparative Solvolysis Rate Determination

Objective: Quantify the kinetic stability difference via solvolysis rates. Method: Conductometric measurement of HCl liberation.

Reagents:

• Substrates: Ethyl Chloride (

  ), 2,2,2-Trifluoroethyl Chloride ( ).

• Solvent: 50:50 (v/v) Ethanol:Water (High ionizing power).

• Indicator: Bromothymol Blue (optional for visual check).

Workflow:

• Preparation: Dissolve substrate (0.1 M) in the solvent system thermostated at 50°C. Note: TFECl may require a sealed pressure tube due to volatility.

• Monitoring: Measure electrical conductivity (

  ) of the solution at and at 5-minute intervals. The generation of and ions increases conductivity linearly with reaction progress.

• Calculation: Plot

  vs time. The slope .

• Expected Result:

  will show a measurable rate constant ( ). will show zero change in conductivity over 48 hours, confirming inertness.

Protocol B: Competitive Reactivity (Finkelstein Reaction)

Objective: Demonstrate nucleophilic displacement retardation.

Workflow:

• Prepare a solution of NaI (1.0 M) in anhydrous Acetone (Acetone solubilizes NaI but precipitates NaCl).

• Add 1.0 eq of

  to Vial A and 1.0 eq of to Vial B.

• Observation:

  • Vial A (Ethyl): Precipitate of NaCl appears within minutes at room temperature.

  • Vial B (Trifluoro): Solution remains clear. No precipitation occurs even after refluxing for 2 hours.

• Conclusion: The activation energy for displacing

  adjacent to is prohibitively high for standard conditions.

Visualizations

Reaction Coordinate Diagram ( )

This diagram illustrates the increased activation energy barrier for the trifluoro compound.

Caption: The

group raises the Transition State energy (Red) significantly compared to the Ethyl analog (Green) due to steric hindrance and dipolar repulsion.

Stability Influence Map

A logic map detailing how

properties translate to observed stability.

Caption: Causal pathway showing how electronic and steric factors of

converge to produce high kinetic and metabolic stability.

References

• Chambers, R. D. (2004). Fluorine in Organic Chemistry. Blackwell Publishing. (Authoritative text on electronic effects of fluorine).

• Tidwell, T. T. (1990). "Steric Effects of the Trifluoromethyl Group." Journal of Physical Organic Chemistry. Link (Establishes the isopropyl-like bulk of

  ).

• Luo, Y.-R. (2007).[1] Comprehensive Handbook of Chemical Bond Energies. CRC Press.[1] (Source for C-H and C-Cl BDE data).

• Liu, P., et al. (2004).

  reactions in the gas phase and solution." Journal of the American Chemical Society. Link (Quantitative analysis of steric barriers in alkyl halides).
• Banks, R. E., et al. (1994). Organofluorine Chemistry: Principles and Commercial Applications. Springer.

Sources

• 1. staff.ustc.edu.cn [staff.ustc.edu.cn]

A Comparative Analysis of Boiling Points: Fluorinated vs. Non-Fluorinated Isopentyl Chlorides

A Technical Guide for Researchers in Drug Development

In the landscape of medicinal chemistry and drug development, the physical properties of molecules are paramount. Among these, the boiling point serves as a critical indicator of a compound's volatility and the strength of its intermolecular forces. This guide provides an in-depth comparison of the boiling points of non-fluorinated isopentyl chloride (also known as 1-chloro-3-methylbutane) and its hypothetical fluorinated analogs. By examining the underlying physicochemical principles, this document aims to equip researchers with the insights needed to predict and understand the behavior of halogenated organic compounds.

The Foundation: Intermolecular Forces at Play

The boiling point of any substance is a direct measure of the energy required to overcome the attractive forces between its molecules in the liquid state, allowing them to transition into the gaseous phase.[1][2][3] For alkyl halides like isopentyl chloride, the primary intermolecular forces at play are:

• London Dispersion Forces (LDF): These are temporary attractive forces that arise from the instantaneous fluctuations in electron distribution within a molecule. LDFs are present in all molecules and their strength increases with the size of the electron cloud and the surface area of the molecule.[1][4]

• Dipole-Dipole Interactions: These forces occur between polar molecules that have permanent dipoles. The positive end of one molecule is attracted to the negative end of another.[1][4][5]

The interplay of these forces dictates the boiling point of a compound.[1]

Non-Fluorinated Isopentyl Chloride: A Baseline

Isopentyl chloride (1-chloro-3-methylbutane) is a colorless liquid with a boiling point of approximately 99-100°C.[6][7][8][9][10][11] The chlorine atom, being more electronegative than carbon, creates a polar C-Cl bond, resulting in a permanent dipole moment for the molecule.[4][5] This dipole moment contributes to the overall intermolecular attractions, in addition to the London dispersion forces acting on the five-carbon alkyl chain.

The Impact of Fluorination: A Theoretical Exploration

Scenario 1: Monofluorination

Let's consider the hypothetical monofluorination of isopentyl chloride at a position away from the chlorine atom, for instance, 1-chloro-4-fluoro-3-methylbutane.

• Increased Polarity: The introduction of a highly electronegative fluorine atom will create another polar bond (C-F) and likely increase the overall molecular dipole moment.[12][13] This enhancement in dipole-dipole interactions would be expected to raise the boiling point.[12]

• Minimal Change in Molecular Weight: The substitution of a hydrogen atom (atomic weight ~1) with a fluorine atom (atomic weight ~19) leads to a modest increase in molecular weight. This slight increase contributes to stronger London dispersion forces, which would also favor a higher boiling point.[14]

Scenario 2: Perfluorination

In a hypothetical perfluorinated isopentyl chloride, where all hydrogen atoms are replaced by fluorine, the effects become more nuanced. While the high electronegativity of fluorine creates strongly polarized C-F bonds, the symmetrical arrangement of these bonds in a highly fluorinated molecule can lead to a reduction in the overall molecular dipole moment.[4] In such cases, the dominant intermolecular forces become London dispersion forces. Despite the significantly higher molecular weight, perfluorinated compounds often exhibit unexpectedly low boiling points due to the low polarizability of the tightly held electrons in the fluorine atoms, which weakens the London dispersion forces.[15]

Data Summary: A Comparative Overview

Compound	Molecular Formula	Molecular Weight ( g/mol )	Boiling Point (°C)	Key Intermolecular Forces
Isopentyl Chloride	C5H11Cl	106.59	99-100[6][7][8][9][10][11]	London Dispersion, Dipole-Dipole
Hypothetical 1-chloro-4-fluoro-3-methylbutane	C5H10ClF	124.58	Predicted > 100	Enhanced Dipole-Dipole, Increased London Dispersion

Note: The boiling point for the fluorinated analog is a prediction based on physicochemical principles.

The Causality Behind the Boiling Point Trends

The boiling points of alkyl halides generally increase as you go down the halogen group (F < Cl < Br < I).[14] This is primarily because the increasing size and number of electrons lead to stronger London dispersion forces, which outweigh the effect of decreasing bond polarity.[1][16]

However, when comparing a chlorinated compound to a monofluorinated analog of similar size, the high electronegativity of fluorine can lead to stronger dipole-dipole interactions, often resulting in a higher boiling point for the fluorinated compound, assuming the molecular shapes are comparable.[12] This is in contrast to the trend observed when moving down the halogen group from chlorine to iodine, where the increasing polarizability and London dispersion forces dominate.

It is also important to consider the effect of branching. For isomeric haloalkanes, increased branching leads to a more compact, spherical shape with less surface area for intermolecular contact.[17] This reduction in surface area weakens the van der Waals forces, resulting in a lower boiling point.[17][18]

Experimental Protocol: Determination of Boiling Point

To empirically validate the predicted boiling points, a standard laboratory procedure for boiling point determination is essential. The Thiele tube method is a common and accurate technique for small sample volumes.[19]

Objective: To accurately measure the boiling point of a liquid organic compound.

Materials:

• Thiele tube

• Thermometer (calibrated)

• Capillary tube (sealed at one end)

• Small test tube or fusion tube

• Sample compound (e.g., isopentyl chloride)

• Heat source (e.g., Bunsen burner or heating mantle)

• Mineral oil

• Stand and clamps

Step-by-Step Methodology:

• Sample Preparation: Place a few milliliters of the sample liquid into the small test tube.[20]

• Capillary Tube Insertion: Place the capillary tube, with its sealed end facing up, into the sample in the test tube.[20][21]

• Apparatus Assembly: Attach the test tube to the thermometer using a rubber band or a small piece of wire. Ensure the sample is level with the thermometer bulb.

• Thiele Tube Setup: Insert the thermometer and test tube assembly into the Thiele tube, which should be filled with mineral oil to a level above the side arm.

• Heating: Gently heat the side arm of the Thiele tube.[3] The design of the tube will ensure even heat distribution through convection.

• Observation: As the temperature rises, a slow stream of bubbles will emerge from the open end of the capillary tube. Continue gentle heating until a rapid and continuous stream of bubbles is observed.[3]

• Boiling Point Determination: Remove the heat source and allow the apparatus to cool. The boiling point is the temperature at which the stream of bubbles stops and the liquid just begins to enter the capillary tube.[19]

• Record Data: Record the temperature at this point. It is also advisable to record the atmospheric pressure, as boiling point is pressure-dependent.[3][22]

Visualizing Molecular Interactions and Experimental Workflow

To better understand the concepts discussed, the following diagrams illustrate the molecular structures and the experimental setup.

Caption: Molecular structures of isopentyl chloride and a hypothetical fluorinated analog.

Caption: Relationship between molecular structure, intermolecular forces, and boiling point.

Caption: Workflow for boiling point determination using the Thiele tube method.

Conclusion

The fluorination of isopentyl chloride is predicted to increase its boiling point due to the introduction of a highly polar C-F bond, which enhances dipole-dipole interactions, and a modest increase in molecular weight, strengthening London dispersion forces. This stands in contrast to the trend of decreasing boiling points when moving up the halogen group from chlorine to fluorine, a trend dominated by the significant decrease in London dispersion forces. For researchers in drug development, a thorough understanding of these structure-property relationships is crucial for the rational design of molecules with desired physical and pharmacokinetic properties. The provided experimental protocol offers a reliable method for the empirical determination of these crucial values.

References

• Vaia. (n.d.). Explain why the boiling points of alkyl halides increase in order going down the column of halides in the periodic table, from fluorine through iodine. Retrieved from [Link]

• P212121. (n.d.). 1-Chloro-3-methylbutane | CAS 107-84-6 | C5H11Cl. Retrieved from [Link]

• Read Chemistry. (2022, October 17). Physical Properties of Alkyl Halides. Retrieved from [Link]

• Stenutz. (n.d.). 1-chloro-3-methylbutane. Retrieved from [Link]

• OpenOChem Learn. (n.d.). Physical Properties of Alcohols and Alkyl Halides. Retrieved from [Link]

• Yixing Chengyuan High Tech Materials Co., Ltd. (n.d.). 1-Chloro-3-methylbutane|107-84-6. Retrieved from [Link]

• YouTube. (2020, March 28). 7.3-7.4 Intermolecular forces, physical properties and real world examples of alkyl halides. Retrieved from [Link]

• GeeksforGeeks. (2025, July 23). Determination of Boiling Point of Organic Compounds. Retrieved from [Link]

• Physclips. (n.d.). Freezing point depression and boiling point elevation: the effects of solutes and of pressure. Retrieved from [Link]

• University of Wisconsin-Platteville. (n.d.). Chapter 7 Notes: Alkyl Halides. Retrieved from [Link]

• Stenutz. (n.d.). isopentyl chloride. Retrieved from [Link]

• The Physics Classroom. (n.d.). Boiling Point Elevation — Colligative Property Explained. Retrieved from [Link]

• Tom Horsley's MCE Home page. (n.d.). Inquiry Project: The effect of replacing hydrogens in linear alkanes with fluorine. Retrieved from [Link]

• PURKH. (2023, March 29). Boiling-Point Elevation: Exploring the Phenomenon and Its Practical Implications. Retrieved from [Link]

• Vedantu. (2025, July 24). Boiling Point Determination of Organic Compounds: Chemistry Guide. Retrieved from [Link]

• Expii. (n.d.). Boiling Point Elevation — Overview & Examples. Retrieved from [Link]

• Science Curriculum. (n.d.). DETERMINATION OF BOILING POINTS. Retrieved from [Link]

• Khan Academy. (n.d.). Boiling point elevation and freezing point depression. Retrieved from [Link]

• Chemistry LibreTexts. (2022, May 5). 6.2B: Step-by-Step Procedures for Boiling Point Determination. Retrieved from [Link]

• PMC. (n.d.). Dipolar Noise in Fluorinated Molecular Wires. Retrieved from [Link]

• Chemistry Stack Exchange. (2016, July 21). Why is the boiling point of alkyl iodide is more than alkyl fluoride? Retrieved from [Link]

• BYJU'S. (n.d.). Determination Of Boiling Point Of An Organic Compound. Retrieved from [Link]

• NextGurukul. (n.d.). Notes On Physical Properties - Madhya Pradesh board Class 12 Chemistry. Retrieved from [Link]

• PubChem. (n.d.). 1-Chloro-3-methylbutane | C5H11Cl | CID 7893. Retrieved from [Link]

• lookchem. (n.d.). Cas 107-84-6,1-CHLORO-3-METHYLBUTANE. Retrieved from [Link]

Sources

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• 4. readchemistry.com [readchemistry.com]
• 5. youtube.com [youtube.com]
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• 8. Yixing Chengyuan High Tech Materials Co., Ltd.--1-Chloro-3-methylbutane|107-84-6 [chengyuanchem.com]
• 9. isopentyl chloride [stenutz.eu]
• 10. 1-CHLORO-3-METHYLBUTANE | 107-84-6 [chemicalbook.com]
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• 13. Dipolar Noise in Fluorinated Molecular Wires - PMC [pmc.ncbi.nlm.nih.gov]
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• 15. Chapter 7 Notes [web.pdx.edu]
• 16. chemistry.stackexchange.com [chemistry.stackexchange.com]
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Safety & Regulatory Compliance

Navigating the Disposal of 4-Chloro-1,1,1-trifluoro-3-methylbutane: A Guide for Laboratory Professionals

This guide provides essential safety and logistical information for the proper disposal of 4-Chloro-1,1,1-trifluoro-3-methylbutane, a halogenated hydrocarbon. As a valued partner in your research and development endeavors, we are committed to providing comprehensive support that extends beyond the product itself. This document is designed to empower researchers, scientists, and drug development professionals with the knowledge to manage this chemical waste safely and in compliance with regulatory standards.

Immediate Safety Considerations: The Foundation of Proper Handling

Before initiating any disposal procedures, a thorough understanding of the potential hazards is paramount. Halogenated hydrocarbons as a class of compounds can present significant health and environmental risks. Based on data from analogous compounds, 4-Chloro-1,1,1-trifluoro-3-methylbutane is presumed to be an irritant to the skin, eyes, and respiratory system.[1][2] Inhalation of vapors may cause dizziness, headache, and other central nervous system effects.[2]

Personal Protective Equipment (PPE): Your First Line of Defense

A non-negotiable aspect of handling this compound is the consistent and correct use of appropriate PPE. The following table outlines the minimum recommended PPE.

Equipment	Specifications	Rationale
Eye Protection	Chemical splash goggles or a face shield in combination with goggles.	Protects against splashes and vapors that can cause serious eye irritation.[1][2][3]
Hand Protection	Chemically resistant gloves (e.g., Viton®, nitrile rubber - consult manufacturer's compatibility data).	Prevents skin contact, which can lead to irritation and potential absorption.[2][3]
Body Protection	A lab coat, chemical-resistant apron, and closed-toe shoes.	Protects against accidental spills and contamination of personal clothing.
Respiratory Protection	Use in a well-ventilated area or under a chemical fume hood. If engineering controls are insufficient, a NIOSH-approved respirator with an organic vapor cartridge is necessary.	Minimizes the inhalation of potentially harmful vapors.[1][3]

Waste Characterization and Segregation: A Regulatory Imperative

Under the RCRA, chemical waste is categorized to ensure its safe management "from cradle to grave." Spent 4-Chloro-1,1,1-trifluoro-3-methylbutane is classified as a hazardous waste due to its halogenated nature.

EPA Hazardous Waste Codes

This compound likely falls under the "F-listed" wastes from non-specific sources. The applicable codes depend on its use:

• F001: If used in degreasing operations. This list includes spent halogenated solvents such as trichloroethylene, methylene chloride, and chlorinated fluorocarbons.[4][5][6][7]

• F002: If used for other solvent purposes. This list includes many of the same halogenated solvents as F001.[4][5][6]

The hazard code associated with these listings is typically (T) for toxicity.[8] It is crucial to document the use of the solvent to assign the correct waste code.

The Criticality of Segregation

Proper segregation of chemical waste is not only a regulatory requirement but also a critical safety measure to prevent dangerous reactions.

• Halogenated vs. Non-Halogenated: Never mix halogenated solvent waste with non-halogenated solvent waste. The cost of disposing of mixed waste is significantly higher, as the entire volume must be treated as halogenated waste.

• Incompatible Materials: Avoid mixing this waste with strong acids, bases, or oxidizing agents. A chemical compatibility chart should be consulted to prevent violent reactions.

The following diagram illustrates the decision-making process for waste segregation:

Caption: Decision workflow for segregating halogenated solvent waste.

Step-by-Step Disposal Protocol

Adherence to a standardized disposal protocol minimizes risks and ensures compliance.

• Container Selection:

  • Use a chemically compatible container, such as glass or polyethylene, with a secure screw cap.[9] The container must be in good condition, free of leaks or cracks.

  • The container must be clearly labeled with "Hazardous Waste" and the full chemical name: "Waste 4-Chloro-1,1,1-trifluoro-3-methylbutane."

• Waste Accumulation:

  • Collect the waste in a designated satellite accumulation area within the laboratory.

  • Keep the container closed at all times, except when adding waste.

  • Do not overfill the container; leave at least 10% headspace to allow for expansion.

• Request for Pickup:

  • Once the container is full or you have finished generating this waste stream, contact your institution's EHS department to arrange for a waste pickup.

  • Provide them with the accurate chemical name and estimated quantity.

Emergency Procedures: Spill and Exposure Response

Accidents can happen, and preparedness is key to mitigating their consequences.

Spill Response

The immediate actions taken in the event of a spill are critical for minimizing exposure and environmental contamination.

Spill Size	Action
Minor Spill (manageable by lab personnel)	1. Alert personnel in the immediate area. 2. If flammable, extinguish all ignition sources. 3. Ensure adequate ventilation (use a fume hood if the spill is contained within it). 4. Wearing appropriate PPE, contain the spill with an inert absorbent material (e.g., vermiculite, sand, or a commercial spill kit). Do not use combustible materials like paper towels to absorb the bulk of the spill.[10] 5. Carefully collect the absorbed material into a labeled hazardous waste container. 6. Decontaminate the spill area with soap and water. 7. Report the incident to your supervisor and EHS department.[11]
Major Spill (large volume, rapid spread, or unknown substance)	1. Evacuate the area immediately.[11][12] 2. Alert others to evacuate and activate the nearest fire alarm if there is a fire or explosion risk.[12] 3. From a safe location, contact your institution's emergency response team and provide details of the spill. 4. Do not attempt to clean up a major spill unless you are trained and equipped to do so.[12]

Exposure Response

In the event of personal exposure, immediate first aid is crucial.

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes at an eyewash station, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[3][13]

• Skin Contact: Remove contaminated clothing and flush the affected skin with plenty of water for at least 15 minutes. If irritation persists, seek medical attention.[3][13]

• Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek immediate medical attention.[3]

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical attention.[3]

Always have the Safety Data Sheet (or this guide, in its absence) available for emergency medical personnel.

Conclusion: A Culture of Safety and Responsibility

The proper disposal of 4-Chloro-1,1,1-trifluoro-3-methylbutane is a reflection of a laboratory's commitment to safety, environmental stewardship, and regulatory compliance. By understanding the hazards, adhering to strict segregation and disposal protocols, and being prepared for emergencies, we can ensure a safe working environment for all.

References

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